![molecular formula C21H24ClN3O4S B298836 1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide](/img/structure/B298836.png)
1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide
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Overview
Description
1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and has been investigated for its potential use in a variety of research applications.
Mechanism of Action
The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide is not fully understood. However, it has been found to have a range of effects on various cellular processes, including cell proliferation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. These include inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide in lab experiments is that it has been extensively studied and its effects are well understood. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may limit its potential use in certain research applications.
Future Directions
There are many potential future directions for research involving 1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide. Some possible areas of investigation include further studies on its mechanism of action, its potential use in combination with other compounds, and its potential use in clinical trials for various diseases. Additionally, further studies may be needed to determine the safety and efficacy of this compound for use in humans.
Synthesis Methods
The synthesis of 1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide involves the reaction of 4-chlorobenzenesulfonyl chloride with 4-propoxybenzaldehyde in the presence of pyrrolidine and hydrazine hydrate. The resulting compound is then purified using a series of chromatography techniques.
Scientific Research Applications
1-[(4-chlorophenyl)sulfonyl]-N'-(4-propoxybenzylidene)-2-pyrrolidinecarbohydrazide has been investigated for its potential use in a variety of scientific research applications. Some of the areas where this compound has been studied include cancer research, cardiovascular research, and neuroscience research.
properties
Molecular Formula |
C21H24ClN3O4S |
---|---|
Molecular Weight |
450 g/mol |
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N-[(E)-(4-propoxyphenyl)methylideneamino]pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C21H24ClN3O4S/c1-2-14-29-18-9-5-16(6-10-18)15-23-24-21(26)20-4-3-13-25(20)30(27,28)19-11-7-17(22)8-12-19/h5-12,15,20H,2-4,13-14H2,1H3,(H,24,26)/b23-15+ |
InChI Key |
SEXWTFNVJFIGFP-HZHRSRAPSA-N |
Isomeric SMILES |
CCCOC1=CC=C(C=C1)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
SMILES |
CCCOC1=CC=C(C=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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